Cas no 2172595-19-4 (2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172595-19-4
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6446809
• PubChem ID: 165601820
• Update Time: 2025-11-06

2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598905
• 2172595-19-4

• Inchi： 1S/C12H18N4O/c1-9(17)6-8-16-12(10-3-2-4-10)11(5-7-13)14-15-16/h9-10,17H,2-6,8H2,1H3
• InChI Key： HLNQCLZYCIEUSB-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(CC#N)N=N1)C1CCC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile

2-5-Cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile

The compound 2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172595-19-4) is a highly specialized organic molecule with a complex structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications. The molecule consists of a cyclobutyl group, a hydroxybutyl chain, and a triazole ring, which are key structural elements that contribute to its reactivity and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring, a heterocyclic structure with three nitrogen atoms, is known for its stability and ability to form hydrogen bonds, making it an attractive moiety in medicinal chemistry. In the case of 2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile, the triazole ring is further substituted with a cyclobutyl group and a hydroxybutyl chain, which introduces additional complexity and functionality to the molecule.

The cyclobutane ring in this compound is a four-membered hydrocarbon ring that imparts rigidity and strain energy to the molecule. This structural feature can influence the compound's reactivity and interactions with biological systems. The presence of the hydroxybutyl chain adds hydrophilicity to the molecule, potentially enhancing its solubility and bioavailability. These characteristics make the compound a promising candidate for further exploration in drug development.

From a synthetic perspective, the preparation of 2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile involves advanced organic synthesis techniques. The construction of the triazole ring typically requires click chemistry methodologies, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is highly efficient and selective. The introduction of the cyclobutane ring and the hydroxybutane chain into the molecule requires precise control over reaction conditions to ensure high yields and purity.

Recent research has focused on evaluating the biological activity of this compound. Studies have demonstrated that it exhibits potent activity against various enzymes and cellular targets, suggesting its potential as a lead compound for therapeutic agents. The combination of the triazole ring's hydrogen bonding capacity with the hydrophilic nature of the hydroxybutane chain enables strong interactions with biomolecules, making it an ideal candidate for drug design.

In addition to its pharmacological applications, this compound has also been explored in materials science. The rigid structure imparted by the cyclobutane ring makes it suitable for use in polymer synthesis or as a building block for advanced materials. Its ability to form stable bonds with other molecules could lead to innovative applications in nanotechnology and biomaterials.

The development of novel synthetic routes for this compound continues to be an area of active research. Scientists are investigating alternative methods to improve efficiency, reduce costs, and minimize environmental impact. These efforts are driven by the growing demand for sustainable chemical processes in both academia and industry.

In conclusion, 2-5-cyclobutyl-1-(3-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172595-19-) is a versatile compound with significant potential in multiple fields. Its unique structure combines functional groups that enhance its reactivity and biological activity, making it an important focus for ongoing research. As advancements in synthetic chemistry continue to evolve, this compound is expected to play an increasingly important role in drug discovery and materials science.